molecular formula C8H8F2O2 B8621063 2-Difluoroethoxyphenol

2-Difluoroethoxyphenol

Cat. No.: B8621063
M. Wt: 174.14 g/mol
InChI Key: PZBOFGVPUPDBDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Difluoroethoxyphenol is a useful research compound. Its molecular formula is C8H8F2O2 and its molecular weight is 174.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H8F2O2

Molecular Weight

174.14 g/mol

IUPAC Name

2-(2,2-difluoroethoxy)phenol

InChI

InChI=1S/C8H8F2O2/c9-8(10)5-12-7-4-2-1-3-6(7)11/h1-4,8,11H,5H2

InChI Key

PZBOFGVPUPDBDL-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)O)OCC(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Analogously to L. N. Sedova et al., Zh. Org. Khim. 6, 568 (1970), 275 g of chlorodifluoromethane are passed into a solution of 100 g of o-dihydroxy-benzene, 220 g of sodium hydroxide and 60 g of sodium dithionite in 500 ml of water and 400 ml of dioxane at 50°-55° C. After distillation at 61°-62° C./1.0-1.1 kPa a mixture of 1,2-bis(difluoromethoxy)benzene and 2-difluoroethoxyphenol is obtained, which is separated by chromatography on silica gel with cyclohexane/ethyl acetate (4:1).
Quantity
275 g
Type
reactant
Reaction Step One
Quantity
100 g
Type
reactant
Reaction Step Two
Quantity
220 g
Type
reactant
Reaction Step Two
Quantity
60 g
Type
reactant
Reaction Step Two
Quantity
400 mL
Type
reactant
Reaction Step Two
Name
Quantity
500 mL
Type
solvent
Reaction Step Two

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